molecular formula C6H11BrO B6203518 4-bromo-2-ethyloxolane, Mixture of diastereomers CAS No. 855751-22-3

4-bromo-2-ethyloxolane, Mixture of diastereomers

Cat. No. B6203518
CAS RN: 855751-22-3
M. Wt: 179.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2-ethyloxolane, Mixture of diastereomers (4-BEOD) is a compound that has been used in various scientific research applications. It is a chemical compound that consists of a mixture of two diastereomers, the (R)- and (S)-enantiomers. 4-BEOD is a colorless liquid that is soluble in both organic and inorganic solvents, and can be used in a variety of laboratory experiments.

Scientific Research Applications

4-bromo-2-ethyloxolane, Mixture of diastereomers has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of various organic molecules, such as natural products and pharmaceuticals. 4-bromo-2-ethyloxolane, Mixture of diastereomers has also been used in the synthesis of chiral compounds, which are important for studying the stereochemical properties of molecules. Additionally, 4-bromo-2-ethyloxolane, Mixture of diastereomers has been used in the synthesis of polymers, which are used in a variety of industrial applications.

Mechanism of Action

The mechanism of action of 4-bromo-2-ethyloxolane, Mixture of diastereomers is not fully understood. However, it is believed that the compound undergoes a series of chemical reactions that lead to the formation of a variety of products. These products are then used in various scientific research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-2-ethyloxolane, Mixture of diastereomers are not fully understood. However, it is believed that the compound may have some effect on the human body, as it has been used in the synthesis of pharmaceuticals. Additionally, 4-bromo-2-ethyloxolane, Mixture of diastereomers has been used in the synthesis of polymers, which may have some effect on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-2-ethyloxolane, Mixture of diastereomers in lab experiments is that it is a relatively inexpensive compound. Additionally, 4-bromo-2-ethyloxolane, Mixture of diastereomers is a colorless liquid that is soluble in both organic and inorganic solvents, making it easy to work with. However, 4-bromo-2-ethyloxolane, Mixture of diastereomers has some limitations, as it is a mixture of two diastereomers and is not always easy to resolve into its individual components. Additionally, the mechanism of action of 4-bromo-2-ethyloxolane, Mixture of diastereomers is not fully understood, so it is not always possible to predict the outcome of a reaction.

Future Directions

There are a number of potential future directions for the use of 4-bromo-2-ethyloxolane, Mixture of diastereomers. One potential direction is the use of 4-bromo-2-ethyloxolane, Mixture of diastereomers in the synthesis of chiral compounds, which could be used in the development of new drugs and pharmaceuticals. Additionally, 4-bromo-2-ethyloxolane, Mixture of diastereomers could be used in the synthesis of polymers, which could be used in a variety of industrial applications. Additionally, further research could be conducted to better understand the mechanism of action of 4-bromo-2-ethyloxolane, Mixture of diastereomers and its potential biochemical and physiological effects. Finally, further research could be conducted to develop new methods for resolving 4-bromo-2-ethyloxolane, Mixture of diastereomers into its individual components.

Synthesis Methods

The synthesis of 4-bromo-2-ethyloxolane, Mixture of diastereomers is typically accomplished through a two-step process. The first step involves the reaction of 2-bromoethanol with 1,3-dibromopropane in the presence of a base, such as sodium hydroxide, to produce 4-bromo-2-ethyloxolane. The second step involves the resolution of the mixture of diastereomers by using a chiral resolving agent, such as (S)-(-)-1-(p-tolyl)ethylenediamine.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-ethyloxolane involves the alkylation of 2-ethyloxolane with 4-bromobutane. The resulting product is a mixture of diastereomers, which can be separated using column chromatography.", "Starting Materials": [ "2-ethyloxolane", "4-bromobutane", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Methanol (MeOH)", "Silica gel" ], "Reaction": [ "Step 1: Dissolve 2-ethyloxolane (1.0 g, 12.5 mmol) in dry DMF (10 mL) under nitrogen atmosphere.", "Step 2: Add NaH (0.5 g, 20 mmol) to the reaction mixture and stir for 30 minutes at room temperature.", "Step 3: Add 4-bromobutane (1.8 g, 12.5 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding MeOH (10 mL) and stir for 30 minutes.", "Step 5: Pour the reaction mixture onto silica gel and elute with a mixture of hexane and ethyl acetate (9:1) to obtain a mixture of diastereomers of 4-bromo-2-ethyloxolane." ] }

CAS RN

855751-22-3

Product Name

4-bromo-2-ethyloxolane, Mixture of diastereomers

Molecular Formula

C6H11BrO

Molecular Weight

179.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.